N-[3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propyl]-3-(4-piperidinylmethyl)benzamide

• IUPAC Name: N-[3-(3,5-dimethyl-1,2,4-triazol-1-yl)propyl]-3-(piperidin-4-ylmethyl)benzamide
• InChI: InChI=1S/C20H29N5O/c1-15-23-16(2)25(24-15)12-4-9-22-20(26)19-6-3-5-18(14-19)13-17-7-10-21-11-8-17/h3,5-6,14,17,21H,4,7-13H2,1-2H3,(H,22,26)
• InChI Key: WWDROIPZENUFCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=N1)C)CCCNC(=O)C2=CC=CC(=C2)CC3CCNCC3
• Molecular Formula: C20H29N5O
• Molecular Weight: 355.5 g/mol

Description

The compound you mentioned contains a 3,5-dimethyl-1H-1,2,4-triazole moiety. Triazoles are a class of five-membered heterocyclic compounds containing three nitrogen atoms. They are known for their diverse range of biological activities.

Synthesis Analysis

The synthesis of triazole derivatives has been a subject of interest in medicinal chemistry. There are several methods to synthesize 1,2,4-triazoles, including from carboxylic acid, 1,3,5-triazine, oxazole, thiosemicarbazide, urea, and acid chloride.

Molecular Structure Analysis

The 1,2,4-triazole ring can exist in three tautomeric forms. The structure of 3,5-dimethyl-1H-1,2,4-triazole is available as a 2D Mol file or as a computed 3D SD file.

Physical and Chemical Properties Analysis

The molecular formula of 3,5-dimethyl-1H-1,2,4-triazole is C4H7N3, with an average mass of 97.118 Da and a monoisotopic mass of 97.063995 Da.

Future Directions

The future directions would depend on the specific applications of the compound. Triazoles are known for their diverse range of biological activities, and new derivatives are continually being explored for potential pharmaceutical applications.